Cas no 1850972-17-6 (3-(Acetamidomethyl)-4-fluorobenzoic acid)

• Product Name: 3-(Acetamidomethyl)-4-fluorobenzoic acid
• CAS No: 1850972-17-6
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6614843
• PubChem ID: 165913961
• Update Time: 2025-10-24

3-(Acetamidomethyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1850972-17-6
• 3-(acetamidomethyl)-4-fluorobenzoic acid
• EN300-4615796
• 3-(Acetamidomethyl)-4-fluorobenzoic acid

• Inchi： 1S/C10H10FNO3/c1-6(13)12-5-8-4-7(10(14)15)2-3-9(8)11/h2-4H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： YWPJZVKRUVIDSN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1CNC(C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(Acetamidomethyl)-4-fluorobenzoic acid

Introduction to 3-(Acetamidomethyl)-4-fluorobenzoic Acid (CAS No. 1850972-17-6)

3-(Acetamidomethyl)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1850972-17-6, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its structural motif of a fluoro substituent at the para position relative to an acetamido-methyl group, exhibits unique chemical and biological properties that make it a promising candidate for further exploration in drug development.

The structural configuration of 3-(Acetamidomethyl)-4-fluorobenzoic acid imparts distinct electronic and steric properties, which are critical for its potential applications. The presence of the fluoro group at the 4-position of the benzoic acid core enhances the lipophilicity and metabolic stability of the molecule, while the acetamido-methyl moiety introduces hydrogen bonding capabilities and increases solubility in polar solvents. These features are particularly relevant in the design of bioactive molecules that require optimal pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding affinity. 3-(Acetamidomethyl)-4-fluorobenzoic acid is no exception, as studies have demonstrated its potential in inhibiting various enzymatic targets associated with inflammatory and metabolic disorders. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are key players in the pathogenesis of chronic inflammatory diseases.

Moreover, the fluorine atom in 3-(Acetamidomethyl)-4-fluorobenzoic acid can influence the conformational flexibility of the molecule, thereby affecting its binding interactions with biological targets. This property is particularly valuable in drug design, as it allows for fine-tuning of molecular interactions to achieve higher selectivity and efficacy. Recent advancements in structure-based drug design have highlighted the importance of fluorine atoms in optimizing pharmacological properties, making 3-(Acetamidomethyl)-4-fluorobenzoic acid a subject of intense scrutiny.

From a synthetic chemistry perspective, 3-(Acetamidomethyl)-4-fluorobenzoic acid represents an intriguing scaffold for developing novel derivatives through functional group modifications. The presence of both an acetamido group and a carboxylic acid moiety provides multiple sites for chemical manipulation, enabling the creation of libraries of compounds with diverse biological activities. Techniques such as Suzuki-Miyaura cross-coupling reactions and palladium-catalyzed transformations have been explored for synthesizing fluorinated benzoic acids, including this compound.

One notable area where 3-(Acetamidomethyl)-4-fluorobenzoic acid shows promise is in the treatment of neurological disorders. Emerging research indicates that fluorinated benzoic acids may exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The ability of this compound to cross the blood-brain barrier is also under investigation, as it could be leveraged for developing treatments targeting central nervous system (CNS) diseases.

The pharmacological profile of 3-(Acetamidomethyl)-4-fluorobenzoic acid is further enhanced by its potential to act as a prodrug or a precursor for active pharmaceutical ingredients (APIs). By incorporating this compound into drug formulations, researchers aim to improve bioavailability and therapeutic efficacy. Additionally, its compatibility with solid-state forms makes it suitable for formulation into oral tablets or injectable solutions, broadening its therapeutic applications.

In conclusion, 3-(Acetamidomethyl)-4-fluorobenzoic acid (CAS No. 1850972-17-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with emerging findings from preclinical studies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated benzoic acids, compounds like 3-(Acetamidomethyl)-4-fluorobenzoic acid are likely to play an increasingly important role in addressing complex diseases.